Cas no 57235-73-1 (Acetic acid, [(1H-tetrazol-1-ylmethyl)thio]-)

• Product Name: Acetic acid, [(1H-tetrazol-1-ylmethyl)thio]-
• CAS No: 57235-73-1
• MF: C₄H₆N₄O₂S
• MW: 174.181038379669
• CID: 346075
• PubChem ID: 21482118
• Update Time: 2025-04-19

Acetic acid, [(1H-tetrazol-1-ylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1H-tetrazol-1-ylmethyl)thio]-
• 2-(tetrazol-1-ylmethylsulfanyl)acetic acid
• 57235-73-1
• {[(1H-Tetrazol-1-yl)methyl]sulfanyl}acetic acid
• DTXSID90614498
• SCHEMBL11677354

• Inchi： 1S/C4H6N4O2S/c9-4(10)1-11-3-8-2-5-6-7-8/h2H,1,3H2,(H,9,10)
• InChI Key： QWKVHUDBCHLSKY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CN1C=NN=N1

Computed Properties

• Exact Mass: 174.02128
• Monoisotopic Mass: 174.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles